4-Iodo-2-methyl-1-(3-methyl-4-nitrophenyl)-1H-imidazole

• CAS RN: 111566-79-1
• Molecular Formula: C11H10IN3O2
• Molecular Weight: 343.12 g/mol
• IUPAC Name: 4-iodo-2-methyl-1-(3-methyl-4-nitrophenyl)imidazole
• InChI: InChI=1S/C11H10IN3O2/c1-7-5-9(3-4-10(7)15(16)17)14-6-11(12)13-8(14)2/h3-6H,1-2H3
• InChI Key: OSUPUKLGGJXZLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(N=C2C)I)[N+](=O)[O-]

Description

4-Iodo-2-methyl-1-(3-methyl-4-nitrophenyl)-1H-imidazole is a useful research compound. Its molecular formula is C11H10IN3O2 and its molecular weight is 343.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-fluoro-2-nitrotoluene (7.9 g), 4-iodo-2-methylimidazole (9.0 g) and sodium carbonate (4.5 g) was heated with stirring in dimethylformamide (50 cm3) at 120° for 16 hours under nitrogen. The mixture was poured into water (50 cm3) and extracted with chloroform (3×100 cm3). The combined and dried (MgSO4) organic extracts were concentrated in vacuo to give a solid which was chromatographed on silica (Merck "MK 60.9385" [Trade Mark]) eluting with ethyl acetate:toluene, 1:5 by volume. Combination and evaporation of appropriate fractions afforded a solid which was recrystallised from dichloromethane-hexane to give the title compound, m.p. 146°-8°, (4.0 g).